Cas no 1803865-64-6 (3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile)

• Product Name: 3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile
• CAS No: 1803865-64-6
• MF: C₁₀H₈BrF₂NO
• MW: 276.077428817749
• CID: 4970704
• Update Time: 2025-10-28

3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile

• Inchi： 1S/C10H8BrF2NO/c11-8-6-7(2-1-5-14)3-4-9(8)15-10(12)13/h3-4,6,10H,1-2H2
• InChI Key： LKRNRXXHLISFGP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC#N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 3.5
• Topological Polar Surface Area: 33

Additional information on 3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile

Comprehensive Overview of 3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile (CAS No. 1803865-64-6)

3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile (CAS No. 1803865-64-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and difluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The growing interest in fluorinated compounds and their role in improving drug bioavailability further highlights the significance of this chemical.

The compound's nitrile functional group offers versatile reactivity, enabling its use in cross-coupling reactions and cyclization processes. Recent studies have explored its utility in developing anticancer agents and anti-inflammatory drugs, aligning with the current trend of precision medicine. Additionally, its difluoromethoxy moiety is of particular interest in medicinal chemistry, as fluorinated groups are known to enhance metabolic stability and membrane permeability. This aligns with the rising demand for next-generation therapeutics with improved efficacy and safety profiles.

From an industrial perspective, 3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile is gaining traction in agrochemical formulations. Its structural attributes contribute to the development of pesticides and herbicides with enhanced environmental compatibility. The bromo substituent, in particular, facilitates selective binding to biological targets, making it a key component in crop protection strategies. As sustainability becomes a priority in agriculture, this compound's role in designing low-residue agrochemicals is being actively investigated.

In the context of material science, CAS No. 1803865-64-6 has shown promise in the synthesis of advanced polymers and liquid crystals. Its aromatic core and functional groups enable precise tuning of material properties, catering to applications in optoelectronics and flexible displays. The integration of fluorine atoms into these materials often improves thermal stability and optical clarity, addressing the needs of modern high-performance materials.

For researchers and manufacturers, the scalability of 3-(3-Bromo-4-(difluoromethoxy)phenyl)propanenitrile synthesis is a critical consideration. Advances in green chemistry have led to optimized protocols that minimize waste and reduce reliance on hazardous reagents. This aligns with the broader shift toward sustainable chemical production, a topic frequently searched in academic and industrial forums. The compound's compatibility with catalytic methods further enhances its appeal for large-scale applications.

Looking ahead, the demand for CAS No. 1803865-64-6 is expected to grow, driven by its multifaceted applications and the ongoing exploration of fluorine chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in innovations across pharmaceuticals, agrochemicals, and advanced materials. Its combination of reactivity, stability, and versatility makes it a standout candidate for addressing some of the most pressing challenges in modern science and industry.